3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 3-fluoro-4-[2-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H8F4O/c14-12-7-8(18)5-6-10(12)9-3-1-2-4-11(9)13(15,16)17/h1-7,18H
• InChI Key: UYBXTFBRLSVWBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)O)F)C(F)(F)F
• Molecular Formula: C13H8F4O
• DSSTOX Substance ID: DTXSID60684426
• Molecular Weight: 256.19 g/mol
• CAS RN: 1261668-47-6

Description

3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% (3F4TFPP), is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and drug development. It is a versatile building block for the synthesis of a variety of compounds and has been used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. 3F4TFPP is a fluorinated phenol derivative of phenol, which is an aromatic hydrocarbon containing one or more hydroxyl groups attached to an aromatic ring. It is a white crystalline solid with a melting point of 115-117°C.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% is not well understood. However, it is believed that the fluorinated phenol moiety of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% may interact with certain proteins or other biological targets, leading to the desired biological effect. The exact mechanism of action is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory and anticonvulsant effects in animal studies. It has also been shown to have anti-diabetic effects in animal models, suggesting that it may be useful in the treatment of type 2 diabetes. Additionally, 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% is a useful building block for the synthesis of a variety of compounds, and has been used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. It has a relatively low melting point and is soluble in many organic solvents, making it easy to handle in the laboratory. However, it is a relatively expensive compound and is not available in large quantities. Additionally, its mechanism of action is not yet fully understood, so further research is needed to fully understand its effects.

Future Directions

There are several potential future directions for research on 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95%. These include further investigation into its mechanism of action, as well as its potential use in the treatment of various diseases. Additionally, further research is needed to determine the safety and efficacy of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% in humans. Additionally, further research is needed to explore the use of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% in the synthesis of other compounds, such as fluorinated heterocycles and amines. Finally, further research is needed to explore the potential applications of 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% in agrochemicals and other specialty chemicals.

Synthesis Methods

3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% can be synthesized by a two-step process involving the reaction of 2-trifluoromethylphenol with trifluoromethanesulfonic anhydride followed by the reaction with 3-fluorobenzaldehyde. The reaction of 2-trifluoromethylphenol with trifluoromethanesulfonic anhydride in dichloromethane yields the corresponding trifluoromethanesulfonate ester. This ester is then reacted with 3-fluorobenzaldehyde in the presence of a base such as sodium hydroxide to produce 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% in high yield.

Scientific Research Applications

3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% is a versatile building block for the synthesis of a variety of compounds, and has been used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. It has been used in the synthesis of a variety of biologically active compounds, including non-steroidal anti-inflammatory drugs, anticonvulsants, and anti-diabetic agents. It has also been used in the synthesis of fluorinated heterocycles, such as fluoroquinolones, which are important drugs for the treatment of bacterial infections. 3-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95% has also been used in the synthesis of fluorinated amines, which are important intermediates in the synthesis of drugs and agrochemicals.